Cas no 1261818-96-5 (3-(Bromomethyl)-5-cyanobenzyl alcohol)

• Product Name: 3-(Bromomethyl)-5-cyanobenzyl alcohol
• CAS No: 1261818-96-5
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 4963372
• Update Time: 2025-06-08

3-(Bromomethyl)-5-cyanobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-cyanobenzyl alcohol

• Inchi： 1S/C9H8BrNO/c10-4-7-1-8(5-11)3-9(2-7)6-12/h1-3,12H,4,6H2
• InChI Key： FWMLNEPLGXGFOB-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=CC(CO)=C1

Computed Properties

• Exact Mass: 224.97893 g/mol
• Monoisotopic Mass: 224.97893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.07
• XLogP3: 1.3
• Topological Polar Surface Area: 44

Additional information on 3-(Bromomethyl)-5-cyanobenzyl alcohol

3-(Bromomethyl)-5-cyanobenzyl Alcohol (CAS No. 1261818-96-5): A Comprehensive Overview

3-(Bromomethyl)-5-cyanobenzyl alcohol (CAS No. 1261818-96-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a bromomethyl group and a cyano group attached to a benzyl alcohol framework, making it a valuable intermediate for the synthesis of more complex molecules.

The chemical structure of 3-(Bromomethyl)-5-cyanobenzyl alcohol is characterized by its aromatic ring with a bromomethyl substituent at the 3-position and a cyano group at the 5-position. The presence of the bromomethyl group provides a reactive site for various substitution reactions, while the cyano group can be converted into other functional groups through well-established chemical transformations. This combination of functional groups makes 3-(Bromomethyl)-5-cyanobenzyl alcohol an attractive starting material for the synthesis of diverse compounds with potential biological activities.

In the pharmaceutical industry, 3-(Bromomethyl)-5-cyanobenzyl alcohol has been explored as an intermediate in the synthesis of novel drugs. Recent studies have shown that compounds derived from this alcohol exhibit promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of derivatives from 3-(Bromomethyl)-5-cyanobenzyl alcohol, which demonstrated potent inhibition of cancer cell proliferation. These findings highlight the potential of this compound as a lead structure for drug discovery and development.

Beyond its pharmaceutical applications, 3-(Bromomethyl)-5-cyanobenzyl alcohol has also found use in materials science. The presence of the bromomethyl and cyano groups allows for the formation of covalent bonds with various functional materials, making it suitable for applications in polymer chemistry and nanotechnology. Researchers at the University of California, Berkeley, have utilized this compound to synthesize novel polymers with enhanced mechanical properties and thermal stability. These polymers have shown promise in advanced materials for electronics and energy storage devices.

The synthetic versatility of 3-(Bromomethyl)-5-cyanobenzyl alcohol is further demonstrated by its use in chemical synthesis. The bromomethyl group can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including amines, thiols, and alcohols. This reactivity allows for the preparation of diverse derivatives with tailored properties. For example, a study published in Organic Letters in 2021 described the synthesis of several amino derivatives from 3-(Bromomethyl)-5-cyanobenzyl alcohol, which exhibited enhanced solubility and stability compared to their parent compound.

In addition to its synthetic utility, 3-(Bromomethyl)-5-cyanobenzyl alcohol has been studied for its potential as a ligand in coordination chemistry. The presence of both bromine and nitrogen atoms makes it an attractive candidate for forming stable complexes with transition metals. Research conducted at the Max Planck Institute for Chemical Energy Conversion has shown that complexes derived from this compound exhibit catalytic activity in various chemical transformations, such as hydrogenation and oxidation reactions. These findings suggest that 3-(Bromomethyl)-5-cyanobenzyl alcohol-based ligands could play a significant role in developing new catalysts for industrial processes.

The safety and environmental impact of 3-(Bromomethyl)-5-cyanobenzyl alcohol are important considerations for its practical applications. While detailed toxicological studies are still ongoing, preliminary data suggest that this compound is relatively stable under standard laboratory conditions and does not pose significant health risks when handled properly. However, it is essential to follow standard safety protocols when working with any organic compound to ensure safe handling and disposal.

In conclusion, 3-(Bromomethyl)-5-cyanobenzyl alcohol (CAS No. 1261818-96-5) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides opportunities for the development of novel drugs, advanced materials, and efficient catalysts. As research continues to uncover new properties and applications of this compound, it is likely to become an increasingly important molecule in various scientific disciplines.